Cas no 1806547-56-7 (2-(Aminomethyl)benzo[d]oxazole-6-carboxamide)

2-(Aminomethyl)benzo[d]oxazole-6-carboxamide is a heterocyclic compound featuring a benzo[d]oxazole core with an aminomethyl substituent at the 2-position and a carboxamide group at the 6-position. This structure imparts versatility in medicinal chemistry and drug development, particularly as a building block for bioactive molecules. The presence of both amine and carboxamide functionalities enhances its potential for derivatization, enabling the synthesis of targeted compounds with improved pharmacokinetic properties. Its rigid benzo[d]oxazole scaffold contributes to molecular stability and binding affinity, making it valuable in the design of enzyme inhibitors or receptor modulators. The compound is suitable for research applications in oncology, neurology, and infectious disease studies.
2-(Aminomethyl)benzo[d]oxazole-6-carboxamide structure
1806547-56-7 structure
Product Name:2-(Aminomethyl)benzo[d]oxazole-6-carboxamide
CAS No:1806547-56-7
MF:C9H9N3O2
MW:191.186661481857
CID:4819550
Update Time:2025-05-25

2-(Aminomethyl)benzo[d]oxazole-6-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide
    • Inchi: 1S/C9H9N3O2/c10-4-8-12-6-2-1-5(9(11)13)3-7(6)14-8/h1-3H,4,10H2,(H2,11,13)
    • InChI Key: XEHMIRFCWJUQFB-UHFFFAOYSA-N
    • SMILES: O1C(CN)=NC2C=CC(C(N)=O)=CC1=2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 234
  • XLogP3: -0.5
  • Topological Polar Surface Area: 95.1

2-(Aminomethyl)benzo[d]oxazole-6-carboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A081001879-250mg
2-(Aminomethyl)benzo[d]oxazole-6-carboxamide
1806547-56-7 98%
250mg
$5,540.82 2022-03-31
Alichem
A081001879-500mg
2-(Aminomethyl)benzo[d]oxazole-6-carboxamide
1806547-56-7 98%
500mg
$7,545.74 2022-03-31
Alichem
A081001879-1g
2-(Aminomethyl)benzo[d]oxazole-6-carboxamide
1806547-56-7 98%
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$12,218.28 2022-03-31

Additional information on 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide

Comprehensive Overview of 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide (CAS No. 1806547-56-7)

2-(Aminomethyl)benzo[d]oxazole-6-carboxamide, with the CAS number 1806547-56-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzo[d]oxazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both an aminomethyl group and a carboxamide moiety in its structure makes it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in targeting enzymes and receptors involved in various diseases.

In recent years, the demand for small molecule inhibitors and pharmacological probes has surged, driven by advancements in precision medicine and personalized therapies. 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide has emerged as a compound of interest due to its unique structural features, which allow it to interact with specific biological targets. For instance, its benzo[d]oxazole core is often associated with anti-inflammatory and antimicrobial properties, making it a subject of study in infectious disease research. Additionally, the carboxamide group enhances its solubility and bioavailability, critical factors in drug formulation.

The synthesis and characterization of CAS 1806547-56-7 involve sophisticated organic chemistry techniques, including nucleophilic substitution and catalytic hydrogenation. These methods ensure high purity and yield, which are essential for reproducible research outcomes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to confirm the compound's identity and purity. The rigorous quality control measures associated with 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide make it a reliable tool for academic and industrial laboratories.

One of the most frequently asked questions about 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide revolves around its potential therapeutic applications. Current research suggests that this compound may play a role in modulating kinase activity, a key mechanism in cancer therapy. Kinases are enzymes that regulate cell signaling pathways, and their dysregulation is often linked to tumor growth. By targeting specific kinases, CAS 1806547-56-7 could contribute to the development of novel anti-cancer agents. This aligns with the growing trend of targeted therapy, which aims to minimize side effects by selectively acting on diseased cells.

Another area of interest is the compound's potential in neurodegenerative disease research. The benzo[d]oxazole scaffold has been explored for its ability to cross the blood-brain barrier, a critical requirement for treating conditions like Alzheimer's and Parkinson's diseases. The aminomethyl group further enhances its binding affinity to neuronal targets, making it a valuable candidate for central nervous system (CNS) drug development. As the global burden of neurodegenerative diseases rises, the need for innovative compounds like 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide becomes increasingly urgent.

From a commercial perspective, the availability of CAS 1806547-56-7 is crucial for researchers and pharmaceutical companies. Suppliers often provide this compound in various quantities, ranging from milligrams to kilograms, to accommodate different research scales. The pricing and purity of 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide are common search queries, reflecting the practical considerations of laboratory procurement. Additionally, the compound's stability under different storage conditions is a topic of interest, as it ensures long-term usability in experimental settings.

In conclusion, 2-(Aminomethyl)benzo[d]oxazole-6-carboxamide (CAS 1806547-56-7) represents a versatile and promising compound in modern chemical and pharmaceutical research. Its unique structural attributes, combined with its potential therapeutic applications, make it a focal point for scientists exploring drug discovery and biological mechanisms. As research continues to uncover its full potential, this compound is likely to remain a subject of significant scientific and commercial interest.

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